Cas no 284025-73-6 (4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol)

• Product Name: 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol
• CAS No: 284025-73-6
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5733160
• Update Time: 2025-06-09

4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(1R,2R)-2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]-2-methoxy-phenol
• Phenol, 4-[(1R,2R)-2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]-2-methoxy-, rel-
• 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol

• Inchi： 1S/C16H25NO3/c1-17(2)11-13-6-4-5-9-16(13,19)12-7-8-14(18)15(10-12)20-3/h7-8,10,13,18-19H,4-6,9,11H2,1-3H3/t13-,16+/m1/s1
• InChI Key： LVMZVPLPJJIVSS-CJNGLKHVSA-N
• SMILES： C1(O)=CC=C([C@@]2(O)CCCC[C@@H]2CN(C)C)C=C1OC

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 424.7±40.0 °C(Predicted)
• pka: 10.25±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

Additional information on 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol

Research Briefing on 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol (CAS: 284025-73-6)

The compound 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol (CAS: 284025-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its unique cyclohexyl and phenolic structural motifs, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and pain management. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the most notable findings in recent literature is the compound's interaction with opioid receptors, specifically the mu-opioid receptor (MOR). Researchers have demonstrated that 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol exhibits a high binding affinity for MOR, suggesting its potential as an analgesic agent. Moreover, its stereospecificity (1R,2R configuration) has been shown to play a critical role in its pharmacological activity, with the (1R,2R) enantiomer displaying significantly higher potency compared to its stereoisomers.

In addition to its opioid receptor activity, recent studies have explored the compound's metabolic stability and safety profile. Pharmacokinetic analyses indicate that 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol undergoes hepatic metabolism primarily via cytochrome P450 enzymes, with a moderate half-life that may support once- or twice-daily dosing in clinical settings. Toxicology studies in animal models have reported a favorable safety margin, although further investigations are warranted to assess long-term effects and potential drug-drug interactions.

The synthetic routes for 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol have also been optimized in recent years. Advances in asymmetric synthesis have enabled the production of the compound with high enantiomeric purity, which is critical for its pharmacological efficacy. Researchers have employed chiral auxiliaries and catalytic asymmetric hydrogenation techniques to achieve this, significantly improving the scalability and cost-effectiveness of the synthesis.

Looking ahead, the potential clinical applications of 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol are promising. Ongoing research is exploring its utility in chronic pain management, with early-phase clinical trials expected to commence in the near future. Furthermore, its structural features make it a valuable scaffold for the development of novel derivatives with enhanced selectivity and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into therapeutic innovations.

In conclusion, 4-(1R,2R)-2-(Dimethylamino)methyl-1-hydroxycyclohexyl-2-methoxy-phenol (CAS: 284025-73-6) represents a compelling candidate for further development in the pharmaceutical industry. Its unique pharmacological profile, combined with advances in synthetic methodology, positions it as a molecule of significant interest for researchers and clinicians alike. Continued investigation into its mechanisms and applications will be essential to fully realize its therapeutic potential.